Cas no 1391738-62-7 (tert-butyl 1-(prop-2-ynyl)cyclopropylcarbamate)

• Product Name: tert-butyl 1-(prop-2-ynyl)cyclopropylcarbamate
• CAS No: 1391738-62-7
• MF: C₁₁H₁₇NO₂
• MW: 195.258183240891
• CID: 2137245
• Update Time: 2023-11-19

tert-butyl 1-(prop-2-ynyl)cyclopropylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 1-(prop-2-ynyl)cyclopropylcarbamate
• tert-Butyl (1-(prop-2-yn-1-yl)cyclopropyl)carbamate
• CID 89832862
• Carbamic acid, N-[1-(2-propyn-1-yl)cyclopropyl]-, 1,1-dimethylethyl ester

• Inchi： 1S/C11H17NO2/c1-5-6-11(7-8-11)12-9(13)14-10(2,3)4/h1H,6-8H2,2-4H3,(H,12,13)
• InChI Key： FEPUMFNTBZSUSP-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NC1(CC#C)CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 275
• Topological Polar Surface Area: 38.3

Experimental Properties

• Density: 1.03±0.1 g/cm3(Predicted)
• Boiling Point: 274.1±9.0 °C(Predicted)
• pka: 11.90±0.20(Predicted)